Cas no 199336-83-9 (tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate)
Technical Introduction:
tert-Butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a methylamino substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the stereocenter at the 3-position allows for enantioselective applications. Its rigid pyrrolidine scaffold contributes to conformational control in target structures. The compound is commonly employed in peptidomimetics, ligand design, and asymmetric catalysis, offering synthetic flexibility and high purity for advanced research and development.
199336-83-9 structure
Product Name:tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate
CAS No:199336-83-9
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD09752961
CID:66554
PubChem ID:45089543
Update Time:2025-06-07
tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate
- (R)-3-(Methylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
- (R)-1-Boc-3-(methylamino)pyrrolidine
- (R)-tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate
- 1-N-Boc-3-(R)-(Methylamino) pyrrolidine
- tert-butyl (R)-3-(methylamino)pyrrolidine-1-carboxylate
- (R)-1-(tert-butoxycarbonyl)-3-(methylamino)pyrrolidine
- (R)-3-methylaminopyrrolidine-1-carboxylic acid tert-butyl ester
- (R)-3-Methylamino-pyrrolidine-1-carboxylic acid tert-butyl ester
- AG-E-45769
- CTK3J7040
- SureCN671402
- TERT-BUTYL (3R)-3-(METHYLAMINO)PYRROLIDINECARBOXYLATE
- (R)-1-Boc-3-(methylamino)pyrrolidine HCl
- (R)-1-Boc-3-(Methylamino)pyrrolidinehydrochloride
- (S)-1-Boc-3-methylaminopyrrolidine, hydrochloride
- (R)-benzyl 3-(methylamino)pyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylicacid,3-(MethylaMino)-,1,1-diMethylethylester,(3R)-
- 1-Pyrrolidinecarboxylicacid,3-(methylamino)-,1,1-dimethylethylester,(R)-(9CI)
- (R)-1-Boc-3-methylaminopyrrolidine
- AK151295
- OKUCEQDKBKY
- A26531
- SCHEMBL671402
- AS-31811
- W-206474
- OKUCEQDKBKYEJY-MRVPVSSYSA-N
- 199336-83-9
- (R)-1-Boc-3-methylamino-pyrrolidine
- AKOS005258608
- EN300-134500
- 1-Pyrrolidinecarboxylic acid, 3-(methylamino)-, 1,1-dimethylethyl ester, (3R)-
- DTXSID90666492
- MFCD09752961
- AM100470
- (R)-tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate;(R)-1-Boc-3-(methylamino)pyrrolidine
- CS-0048580
- tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate
-
- MDL： MFCD09752961
- Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-6-5-8(7-12)11-4/h8,11H,5-7H2,1-4H3/t8-/m1/s1
- InChI Key： OKUCEQDKBKYEJY-MRVPVSSYSA-N
- SMILES： O(C(C)(C)C)C(N1CC[C@H](C1)NC)=O
Computed Properties
- Exact Mass: 200.1526
- Monoisotopic Mass: 200.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 41.6
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.03
- Melting Point: No data available
- Boiling Point: 269 ºC
- Flash Point: 117 ºC
- Refractive Index: 1.485
- PSA: 41.57
- LogP: 2.71220
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate Pricemore >>
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| Alichem | A109008396-5g |
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199336-83-9 | 95% | 5g |
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| Chemenu | CM196675-5g |
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| Chemenu | CM196675-10g |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AH778-50mg |
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199336-83-9 | 97% | 50mg |
116.0CNY | 2021-08-03 |
tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:199336-83-9)tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate
Order Number:A26531
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:21
Price ($):313.0
Email:sales@amadischem.com
tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:199336-83-9)tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate
Purity:99%
Quantity:25g
Price ($):313.0